Cas no 2649063-65-8 (4-(isocyanatomethyl)-1-phenyl-1H-pyrazole)

• Product Name: 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole
• CAS No: 2649063-65-8
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 6376874
• PubChem ID: 165671361
• Update Time: 2025-05-24

4-(isocyanatomethyl)-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole
• EN300-1863007
• 2649063-65-8

• Inchi： 1S/C11H9N3O/c15-9-12-6-10-7-13-14(8-10)11-4-2-1-3-5-11/h1-5,7-8H,6H2
• InChI Key： YWRKCHDJSXGYJA-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=NN(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.2Ų

Additional information on 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole

Recent Advances in the Study of 4-(Isocyanatomethyl)-1-phenyl-1H-pyrazole (CAS: 2649063-65-8)

The compound 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole (CAS: 2649063-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole, particularly its role as a reactive intermediate in the synthesis of more complex heterocyclic compounds. The isocyanate functional group in this molecule allows for facile conjugation with various nucleophiles, making it a valuable building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole exhibit moderate inhibitory effects on several inflammatory markers, suggesting potential applications in the treatment of chronic inflammatory diseases. Researchers have also explored its use in the design of covalent inhibitors, leveraging the reactivity of the isocyanate group to achieve selective target engagement. These findings were corroborated by a recent preprint on bioRxiv, which detailed the compound's interaction with specific cysteine residues in target proteins.

The synthetic accessibility of 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole has been another focal point of recent research. A 2024 publication in Organic Letters described an optimized, scalable synthesis route that improves yield and reduces the need for hazardous reagents. This advancement is particularly significant for industrial applications, where efficient and safe production methods are paramount.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are employing advanced computational modeling and high-throughput screening to address these gaps. The integration of machine learning approaches, as reported in a recent ACS Central Science article, is expected to accelerate the identification of optimal derivatives with enhanced efficacy and safety.

In conclusion, 4-(isocyanatomethyl)-1-phenyl-1H-pyrazole (CAS: 2649063-65-8) represents a promising scaffold in pharmaceutical research, with demonstrated utility in drug design and potential therapeutic applications. Future research should focus on expanding its structural diversity and evaluating its performance in more complex biological systems to unlock its full potential.